2-{[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N'-(4-pyridinylmethylene)acetohydrazide

• IUPAC Name: 2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-[(E)-pyridin-4-ylmethylideneamino]acetamide
• InChI: InChI=1S/C21H17N7OS/c29-19(25-24-14-16-6-10-22-11-7-16)15-30-21-27-26-20(17-8-12-23-13-9-17)28(21)18-4-2-1-3-5-18/h1-14H,15H2,(H,25,29)/b24-14+
• InChI Key: DZJBQXYXVPTDAL-ZVHZXABRSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NN=CC3=CC=NC=C3)C4=CC=NC=C4
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N/N=C/C3=CC=NC=C3)C4=CC=NC=C4
• Molecular Formula: C21H17N7OS
• Molecular Weight: 415.5 g/mol

Description

2-{[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N'-(4-pyridinylmethylene)acetohydrazide is a useful research compound. Its molecular formula is C21H17N7OS and its molecular weight is 415.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 415.12152936 g/mol and the complexity rating of the compound is 560. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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